molecular formula C8H10ClN3 B8300742 3-Amino-2-methylpyrazolo[1,5-a]pyridine hydrochloride

3-Amino-2-methylpyrazolo[1,5-a]pyridine hydrochloride

Cat. No. B8300742
M. Wt: 183.64 g/mol
InChI Key: HFENQNWILFNXSC-UHFFFAOYSA-N
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Description

3-Amino-2-methylpyrazolo[1,5-a]pyridine hydrochloride is a useful research compound. Its molecular formula is C8H10ClN3 and its molecular weight is 183.64 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C8H10ClN3

Molecular Weight

183.64 g/mol

IUPAC Name

2-methylpyrazolo[1,5-a]pyridin-3-amine;hydrochloride

InChI

InChI=1S/C8H9N3.ClH/c1-6-8(9)7-4-2-3-5-11(7)10-6;/h2-5H,9H2,1H3;1H

InChI Key

HFENQNWILFNXSC-UHFFFAOYSA-N

Canonical SMILES

CC1=NN2C=CC=CC2=C1N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

7 g. 3-Acetyl-2-methylpyrazolo[1,5-a]pyridine (see J. Org. Chem., 42, 443/1977) are dissolved in 140 ml. 6N hydrochloric acid and mixed dropwise at 0° C. with a solution of 5.52 g. sodium nitrite in water. After 2 hours, the ice-bath used for the cooling is removed and the reaction mixture is left to stand overnight at ambient temperature and then adjusted to pH 9. The precipitated nitroso compound (6.4 g.) is filtered off with suction and dissolved in about 150 ml. 2N hydrochloric acid. The nitroso compound is reduced with zinc dust analogously to Example 1.2. The crude product is chromatographed on silica gel with ethyl acetate. The product-containing fractions are evaporated, the residue is dissolved in ethanol and the solution is mixed with ethanolic hydrogen chloride. The precipitate which is obtained after some time is filtered off with suction and dried. There are obtained 3.1 g. (45% of theory) of the title compound; m.p. >275° C.; TLC (silica gel, ethyl acetate/acetone/glacial acetic acid/water 50:25:12.5:12.5 v/v/v/v): Rf =0.6.
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